Cas no 842977-41-7 ((5Z)-5-(3,4-dimethoxyphenyl)methylidene-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one)

(5Z)-5-(3,4-dimethoxyphenyl)methylidene-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one is a synthetic heterocyclic compound featuring a thiazolone core substituted with a 3,4-dimethoxyphenylmethylidene group and a 4-phenylpiperazinyl moiety. This structure imparts potential bioactivity, particularly in pharmacological research, due to the presence of electron-rich aromatic systems and a piperazine scaffold, which are often associated with receptor-binding interactions. The compound’s rigid conjugated system may enhance stability and selectivity in biological applications. Its well-defined molecular architecture makes it a candidate for further investigation in medicinal chemistry, particularly in the development of CNS-targeting agents or enzyme modulators. High purity and synthetic reproducibility are key advantages for research applications.

(5Z)-5-(3,4-dimethoxyphenyl)methylidene-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one structure

842977-41-7 structure

Product Name:(5Z)-5-(3,4-dimethoxyphenyl)methylidene-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one

CAS No:842977-41-7

MF:C₂₂H₂₃N₃O₃S

MW:409.50132393837

CID:6438152

Update Time:2025-05-20

(5Z)-5-(3,4-dimethoxyphenyl)methylidene-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

- (5Z)-5-(3,4-dimethoxyphenyl)methylidene-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one
- (5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-1,3-thiazol-4-one
- (5E)-5-[(3,4-dimethoxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-1,3-thiazol-4-one
- 4(5H)-Thiazolone, 5-[(3,4-dimethoxyphenyl)methylene]-2-(4-phenyl-1-piperazinyl)-
- Inchi： 1S/C22H23N3O3S/c1-27-18-9-8-16(14-19(18)28-2)15-20-21(26)23-22(29-20)25-12-10-24(11-13-25)17-6-4-3-5-7-17/h3-9,14-15H,10-13H2,1-2H3
- InChI Key： ROGZPEOXZROKIB-UHFFFAOYSA-N
- SMILES： S1C(=CC2=CC=C(OC)C(OC)=C2)C(=O)N=C1N1CCN(C2=CC=CC=C2)CC1

Experimental Properties

Density: 1.27±0.1 g/cm3(Predicted)
Boiling Point: 588.0±60.0 °C(Predicted)
pka: 4.94±0.40(Predicted)

(5Z)-5-(3,4-dimethoxyphenyl)methylidene-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1692-0220-2μmol	(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one	842977-41-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1692-0220-5μmol	(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one	842977-41-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1692-0220-10μmol	(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one	842977-41-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1692-0220-20μmol	(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one	842977-41-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1692-0220-1mg	(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one	842977-41-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1692-0220-2mg	(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one	842977-41-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1692-0220-3mg	(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one	842977-41-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1692-0220-4mg	(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one	842977-41-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1692-0220-5mg	(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one	842977-41-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1692-0220-10mg	(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one	842977-41-7	90%+	10mg	$79.0	2023-05-17

(5Z)-5-(3,4-dimethoxyphenyl)methylidene-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one Related Literature

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Additional information on (5Z)-5-(3,4-dimethoxyphenyl)methylidene-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one

Compound Introduction: (5Z)-5-(3,4-dimethoxyphenyl)methylidene-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one and CAS No. 842977-41-7

The compound with the CAS number 842977-41-7 and the systematic name (5Z)-5-(3,4-dimethoxyphenyl)methylidene-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological properties and its relevance in the development of novel therapeutic agents.

The core structure of this compound consists of a thiazole ring system, which is a heterocyclic compound containing sulfur and nitrogen atoms. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant effects. The presence of a piperazine moiety in the molecule further enhances its pharmacological profile by contributing to its solubility and bioavailability.

In recent years, there has been a growing interest in the development of compounds that combine multiple pharmacophores to achieve synergistic effects. The (5Z)-5-(3,4-dimethoxyphenyl)methylidene moiety in this compound is particularly noteworthy as it introduces a rigid aromatic system that can interact with biological targets in a specific manner. This interaction is crucial for the compound's binding affinity and efficacy.

The significance of this compound is further underscored by its potential applications in the treatment of various neurological disorders. The combination of a thiazole ring and a piperazine group has been shown to modulate neurotransmitter systems, making it a promising candidate for drugs targeting conditions such as depression, anxiety, and schizophrenia. Recent studies have demonstrated that similar derivatives exhibit significant effects on serotonin and dopamine pathways, which are key to these neurological conditions.

Moreover, the structural features of this compound make it an attractive scaffold for further chemical modifications. Researchers have been exploring various synthetic strategies to optimize its pharmacological properties. These modifications aim to enhance its selectivity, reduce side effects, and improve overall therapeutic efficacy. The flexibility offered by the piperazine ring allows for the introduction of different substituents that can fine-tune the compound's interactions with biological targets.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve high yields and enantiopurity. These methods not only improve the efficiency of production but also ensure that the final product meets stringent quality standards.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how the body processes and eliminates pharmaceuticals is crucial for determining appropriate dosages and minimizing adverse effects. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, including moderate oral bioavailability and rapid clearance from the bloodstream.

In conclusion, the compound with CAS number 842977-41-7 and the name (5Z)-5-(3,4-dimethoxyphenyl)methylidene-2-(4-phenylpiperazin-1-yl)-4,5-dihydro-1,3-thiazol-4-one represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.